Cas no 1339214-55-9 (methyl 2-amino-2-methyl-4-(4-methyl-1H-pyrazol-1-yl)pentanoate)

• Product Name: methyl 2-amino-2-methyl-4-(4-methyl-1H-pyrazol-1-yl)pentanoate
• CAS No: 1339214-55-9
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5983522
• PubChem ID: 64705258
• Update Time: 2025-10-31

methyl 2-amino-2-methyl-4-(4-methyl-1H-pyrazol-1-yl)pentanoate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-butanoic acid, α-amino-α,γ,4-trimethyl-, methyl ester
• Methyl 2-amino-2-methyl-4-(4-methyl-1h-pyrazol-1-yl)pentanoate
• 1339214-55-9
• EN300-1140118
• CS-0276785
• AKOS014032508
• methyl 2-amino-2-methyl-4-(4-methyl-1H-pyrazol-1-yl)pentanoate

• Inchi： 1S/C11H19N3O2/c1-8-6-13-14(7-8)9(2)5-11(3,12)10(15)16-4/h6-7,9H,5,12H2,1-4H3
• InChI Key： NVLQQOMAHBNKEW-UHFFFAOYSA-N
• SMILES： C(N1N=CC(C)=C1)(C)CC(N)(C)C(=O)OC

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 329.2±37.0 °C(Predicted)
• pka: 6.97±0.25(Predicted)

Additional information on methyl 2-amino-2-methyl-4-(4-methyl-1H-pyrazol-1-yl)pentanoate

Research Brief on Methyl 2-amino-2-methyl-4-(4-methyl-1H-pyrazol-1-yl)pentanoate (CAS: 1339214-55-9)

Methyl 2-amino-2-methyl-4-(4-methyl-1H-pyrazol-1-yl)pentanoate (CAS: 1339214-55-9) is a synthetic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting inflammation, cancer, and metabolic disorders. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structure, featuring a pyrazole ring and an amino ester moiety, has been the subject of extensive investigation. Researchers have explored its role as a building block for the development of small-molecule inhibitors, particularly those targeting protein-protein interactions (PPIs) and enzyme active sites. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have shed light on its utility in the design of kinase inhibitors and modulators of inflammatory pathways.

One of the most notable advancements in the study of methyl 2-amino-2-methyl-4-(4-methyl-1H-pyrazol-1-yl)pentanoate is its application in the synthesis of selective JAK (Janus kinase) inhibitors. JAKs play a critical role in cytokine signaling and are implicated in various autoimmune diseases. A 2023 study demonstrated that derivatives of this compound exhibit potent inhibitory activity against JAK3, with improved selectivity profiles compared to existing therapeutics. These findings suggest its potential as a lead compound for the development of next-generation immunomodulatory drugs.

In addition to its pharmacological applications, recent research has also explored the compound's metabolic stability and pharmacokinetic properties. Studies utilizing in vitro and in vivo models have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. These data are crucial for optimizing its structure to enhance bioavailability and reduce off-target effects, which are key considerations in drug development pipelines.

Looking ahead, methyl 2-amino-2-methyl-4-(4-methyl-1H-pyrazol-1-yl)pentanoate continues to attract attention as a promising scaffold in medicinal chemistry. Ongoing research is focused on expanding its applications to other therapeutic areas, such as neurodegenerative diseases and infectious diseases. Furthermore, advances in computational chemistry and structure-activity relationship (SAR) studies are expected to accelerate the discovery of novel derivatives with enhanced efficacy and safety profiles. This compound exemplifies the intersection of chemical synthesis and biological innovation, offering exciting opportunities for future drug discovery efforts.